1-benzoyl-N-(3,4-dichlorophenyl)piperidine-4-carboxamide

• IUPAC Name: 1-benzoyl-N-(3,4-dichlorophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H18Cl2N2O2/c20-16-7-6-15(12-17(16)21)22-18(24)13-8-10-23(11-9-13)19(25)14-4-2-1-3-5-14/h1-7,12-13H,8-11H2,(H,22,24)
• InChI Key: XGBNJMJESRKEBA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC(=C(C=C2)Cl)Cl)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H18Cl2N2O2
• Molecular Weight: 377.3 g/mol

Description

“1-benzoyl-N-(3,4-dichlorophenyl)piperidine-4-carboxamide” is a chemical compound. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The buyer assumes responsibility to confirm product identity and/or purity.

Synthesis Analysis

The synthesis of similar compounds has been discussed in the literature. For instance, the synthesis of anti-depressant molecules via metal-catalyzed reactions has been reviewed. The formation of the enolate and its trapping with N-phenyl-bis(trifluoromethanesulfonimide) resulted in a compound that reacted with 3, 4-dichlorophenyl boronic acid to generate a product with a 96% yield and 99% ee.

Molecular Structure Analysis

The linear formula of a similar compound, N-BENZOYL-N’-(3,4-DICHLOROPHENYL)UREA, is C14H10Cl2N2O2. The CAS Number is 51213-79-7, and the molecular weight is 309.154.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. For example, the alcohols (2 R,3 S)- 21 and (2 S,3 R)- 22 were produced in a combined yield of 90% by the ATH reaction of 20 with catalyst (S, S)–RuCl (TsDPEN) L3, which was mediated by dynamic kinetic resolution.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, N-BENZOYL-N’-(3,4-DICHLOROPHENYL)UREA, have been reported. The linear formula is C14H10Cl2N2O2, and the molecular weight is 309.154.

Mechanism of Action

Target of Action

The primary target of 1-benzoyl-N-(3,4-dichlorophenyl)piperidine-4-carboxamide is the nociceptin/orphanin FQ (N/OFQ) receptor (NOP) . This receptor plays a crucial role in various physiological processes, including pain transmission, stress response, and neuroendocrine regulation .

Mode of Action

1-Benzoyl-N-(3,4-dichlorophenyl)piperidine-4-carboxamide interacts with the NOP receptor as an antagonist . It binds to the receptor, preventing the activation by its natural ligand, N/OFQ. This blockade inhibits the downstream signaling pathways triggered by the activation of the NOP receptor .

Biochemical Pathways

The NOP receptor is a G protein-coupled receptor, and its activation typically leads to the inhibition of adenylate cyclase, decreasing the production of cyclic AMP (cAMP). By acting as an antagonist, 1-benzoyl-N-(3,4-dichlorophenyl)piperidine-4-carboxamide prevents this inhibition, leading to an increase in cAMP levels .

Result of Action

The antagonistic action of 1-benzoyl-N-(3,4-dichlorophenyl)piperidine-4-carboxamide on the NOP receptor can lead to various molecular and cellular effects. For instance, it can modulate the release of neurotransmitters, influence neuronal excitability, and alter gene expression .

Safety and Hazards

Sigma-Aldrich provides the compound as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Future Directions

The development of novel antidepressants that have a quick onset, low side effects, with enhanced cognitive function is a significant area of study. The development of novel dual- or multi-target antidepressants is particularly essential.